Cas no 1807049-04-2 (Ethyl 2-chloro-6-cyano-3-methylphenylacetate)

• Product Name: Ethyl 2-chloro-6-cyano-3-methylphenylacetate
• CAS No: 1807049-04-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4945225
• Update Time: 2025-06-15

Ethyl 2-chloro-6-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-3-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-3-16-11(15)6-10-9(7-14)5-4-8(2)12(10)13/h4-5H,3,6H2,1-2H3
• InChI Key： PEKYVFFEPOMTCW-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-6-cyano-3-methylphenylacetate

Ethyl 2-chloro-6-cyano-3-methylphenylacetate (CAS No. 1807049-04-2): A Comprehensive Overview

Ethyl 2-chloro-6-cyano-3-methylphenylacetate (CAS No. 1807049-04-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloro, cyano, and methyl substituents, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of Ethyl 2-chloro-6-cyano-3-methylphenylacetate is C₁₃H₁₁ClNO₂. Its molecular weight is 258.68 g/mol, and it is typically found as a colorless to pale yellow liquid. The compound's solubility in organic solvents such as ethanol, acetone, and dichloromethane makes it suitable for a wide range of synthetic transformations and analytical techniques.

In recent years, the study of Ethyl 2-chloro-6-cyano-3-methylphenylacetate has been driven by its potential applications in drug discovery and development. Researchers have explored its use as a building block for the synthesis of novel compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of cyano-substituted phenylacetates using this compound as a key intermediate. These derivatives exhibited potent anti-inflammatory and anticancer activities, highlighting the compound's potential in pharmaceutical research.

The chloro and cyano functionalities in Ethyl 2-chloro-6-cyano-3-methylphenylacetate are particularly noteworthy due to their reactivity and ability to participate in various chemical reactions. The chloro group can undergo nucleophilic substitution reactions, making it useful for introducing new functional groups into the molecule. The cyano group, on the other hand, can be converted into other functional groups such as carboxylic acids, amides, and amines through well-established synthetic routes.

The presence of the methyl group in the aromatic ring also contributes to the compound's stability and reactivity. This substituent can influence the electronic properties of the molecule, affecting its interactions with biological targets. For example, a study published in Organic & Biomolecular Chemistry in 2020 demonstrated that the methyl group in Ethyl 2-chloro-6-cyano-3-methylphenylacetate played a crucial role in enhancing the binding affinity of a series of derivatives to specific protein targets involved in neurodegenerative diseases.

In addition to its synthetic utility, Ethyl 2-chloro-6-cyano-3-methylphenylacetate has been investigated for its potential as a ligand in coordination chemistry. A recent study published in Inorganic Chemistry Frontiers explored the coordination behavior of this compound with various metal ions, revealing its ability to form stable complexes with transition metals such as copper(II) and zinc(II). These complexes exhibited interesting electronic and magnetic properties, making them promising candidates for applications in catalysis and materials science.

The safety profile of Ethyl 2-chloro-6-cyano-3-methylphenylacetate is an important consideration for its use in research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers should follow standard laboratory protocols to minimize exposure risks and prevent contamination.

In conclusion, Ethyl 2-chloro-6-cyano-3-methylphenylacetate (CAS No. 1807049-04-2) is a multifaceted organic compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for synthetic transformations and drug discovery efforts. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry.